2-(2-(Dimethylamino)ethyl)-6,7-dimethyl-1-(p-tolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[2-(dimethylamino)ethyl]-6,7-dimethyl-1-(4-methylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H26N2O3/c1-14-6-8-17(9-7-14)21-20-22(27)18-12-15(2)16(3)13-19(18)29-23(20)24(28)26(21)11-10-25(4)5/h6-9,12-13,21H,10-11H2,1-5H3
• InChI Key: RKOIUVZIDJDDLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C(=O)N2CCN(C)C)OC4=C(C3=O)C=C(C(=C4)C)C
• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol
• CAS No.: 631889-14-0

Description

The compound is a pyrrole derivative. Pyrrole is a heterocyclic aromatic organic compound, a five-membered ring with the formula C4H4NH. It is a colorless volatile liquid that darkens readily upon exposure to air. Pyrrole is a biologically active scaffold which possesses a diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.

Scientific Research Applications

Synthesis and Derivative Formation

The compound 2-(2-(Dimethylamino)ethyl)-6,7-dimethyl-1-(p-tolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, along with its analogs, is synthesized through a high-yield process involving the reaction of methyl o-hydroxybenzoylpyruvate with N,N-dimethylethylenediamine and aromatic aldehydes. This method facilitates the generation of a wide array of derivatives of 1-aryl-2-[ω-(dialkylamino)alkyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, providing a versatile pathway for creating diverse molecular structures for further research and application (Vydzhak & Panchishyn, 2010).